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molecular formula C10H22N2 B8303444 4-Dimethylamino-3-ethyl-3-methylpiperidine

4-Dimethylamino-3-ethyl-3-methylpiperidine

Cat. No. B8303444
M. Wt: 170.30 g/mol
InChI Key: ZOHCCEOISYCJEH-UHFFFAOYSA-N
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Patent
US07393957B2

Procedure details

A mixture of 20% Pd(OH)2 on carbon (0.7 g) and 1-benzyl-4-dimethylamino-3-ethyl-3-methyl piperidine (6 g, 23 mmol) in methanol (50 ml) was stirred in hydrogen atmosphere (1 atm.) for 48 hr at room temperature. The catalyst was filtered off, washed with methanol and filtrate was concentrated to afford 4-dimethylamino-3-ethyl-3-methylpiperidine. Yield 2.8 g (72%), C10H22N2, m/z 171 (M+1).
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1-benzyl-4-dimethylamino-3-ethyl-3-methyl piperidine
Quantity
6 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
0.7 g
Type
catalyst
Reaction Step Two

Identifiers

REACTION_CXSMILES
C([N:8]1[CH2:13][CH2:12][CH:11]([N:14]([CH3:16])[CH3:15])[C:10]([CH2:18][CH3:19])([CH3:17])[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[OH-].[Pd+2]>[CH3:15][N:14]([CH3:16])[CH:11]1[CH2:12][CH2:13][NH:8][CH2:9][C:10]1([CH2:18][CH3:19])[CH3:17] |f:3.4.5|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
[H][H]
Step Two
Name
1-benzyl-4-dimethylamino-3-ethyl-3-methyl piperidine
Quantity
6 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC(C(CC1)N(C)C)(C)CC
Name
Quantity
50 mL
Type
solvent
Smiles
CO
Name
Quantity
0.7 g
Type
catalyst
Smiles
[OH-].[OH-].[Pd+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered off
WASH
Type
WASH
Details
washed with methanol and filtrate
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated

Outcomes

Product
Name
Type
product
Smiles
CN(C1C(CNCC1)(C)CC)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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